Cas no 343272-53-7 (Nabumetone Dimer Impurity)
Nabumetone Dimer Impurity structure
Product Name:Nabumetone Dimer Impurity
CAS No:343272-53-7
MF:C27H26O3
MW:398.493547916412
CID:1061348
PubChem ID:71750882
Update Time:2025-04-20
Nabumetone Dimer Impurity Chemical and Physical Properties
Names and Identifiers
-
- Nabumetone Dimer Impurity
- 1,5-bis(6-methoxynaphthalen-2-yl)pentan-3-one
- Nabumetone Dimer Imp
- UNII-896U9382GJ
- 3-Pentanone, 1,5-bis(6-methoxy-2-naphthalenyl)-
- 1,5-Bis(6-methoxynaphthalen-2-yl)pentan-3-one; Nabumetone Imp. E (EP); Nabumetone Impurity E
- NABUMETONE IMPURITY, 1,5-DI-(6'-METHOXY-2'-NAPHTHYL)-PENTAN-3-ONE- [USP IMPURITY]
- Nabumetone impurity, 1,5-di-(6'-methoxy-2'-naphthyl)-pentan-3-one- [USP]
- DTXSID90187894
- 1,5-Di-(6'-methoxy-2'-naphthyl)-pentan-3-one
- Nabumetone impurity E [EP]
- Q27270009
- 343272-53-7
- NABUMETONE IMPURITY E [EP IMPURITY]
- 896U9382GJ
-
- Inchi: 1S/C27H26O3/c1-29-26-13-9-21-15-19(3-7-23(21)17-26)5-11-25(28)12-6-20-4-8-24-18-27(30-2)14-10-22(24)16-20/h3-4,7-10,13-18H,5-6,11-12H2,1-2H3
- InChI Key: UMTKETXRHOPDDD-UHFFFAOYSA-N
- SMILES: O=C(CCC1C=CC2C=C(C=CC=2C=1)OC)CCC1C=CC2C=C(C=CC=2C=1)OC
Computed Properties
- Exact Mass: 398.18800
- Monoisotopic Mass: 398.18819469g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 30
- Rotatable Bond Count: 8
- Complexity: 500
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.2
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- Density: 1.152±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Insuluble (3.9E-5 g/L) (25 ºC),
- PSA: 35.53000
- LogP: 6.14470
Nabumetone Dimer Impurity Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N200515-100mg |
Nabumetone Dimer Impurity |
343272-53-7 | 100mg |
$ 1401.00 | 2023-09-06 | ||
| TRC | N200515-1g |
Nabumetone Dimer Impurity |
343272-53-7 | 1g |
$ 1360.00 | 2022-06-03 | ||
| TRC | N200515-10mg |
Nabumetone Dimer Impurity |
343272-53-7 | 10mg |
$ 173.00 | 2023-09-06 | ||
| TRC | N200515-50mg |
Nabumetone Dimer Impurity |
343272-53-7 | 50mg |
$ 798.00 | 2023-09-06 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-477785-100 mg |
Nabumetone Dimer Impurity, |
343272-53-7 | 100MG |
¥2,858.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-477788-5 mg |
Nabumetone-d6 Dimer Impurity, |
343272-53-7 | 5mg |
¥3,234.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-477785-100mg |
Nabumetone Dimer Impurity, |
343272-53-7 | 100mg |
¥2858.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-477788-5mg |
Nabumetone-d6 Dimer Impurity, |
343272-53-7 | 5mg |
¥3234.00 | 2023-09-05 |
Nabumetone Dimer Impurity Related Literature
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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